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Compound of Interest

Compound Name: 1Z105

Cat. No.: B604940 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides essential, immediate safety and logistical

information, including a step-by-step operational and disposal plan for the research chemical

1Z105.

While 1Z105 is shipped as a non-hazardous chemical, the absence of a publicly available,

comprehensive Safety Data Sheet (SDS) necessitates treating it with a high degree of caution.

[1] The following procedures are based on established best practices for the disposal of

laboratory research chemicals.

Immediate Safety and Logistical Information
Before beginning any work with 1Z105, it is crucial to have a clear understanding of the

immediate safety precautions and the logistical plan for waste management.

Personal Protective Equipment (PPE): Standard laboratory PPE is required when handling

1Z105. This includes:

Safety glasses or goggles

A lab coat

Chemically resistant gloves (e.g., nitrile)

Spill Management: In the event of a spill, the following steps should be taken:
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Small Spills: For minor spills of the solid powder, carefully sweep the material into a

designated waste container. Avoid creating dust. The affected area should then be

decontaminated with an appropriate solvent and the cleaning materials disposed of as

chemical waste.

Large Spills: In the case of a significant spill, evacuate the immediate area and follow your

institution's established emergency protocols for chemical spills.

Waste Storage: All materials contaminated with 1Z105 are to be considered chemical waste.

This includes:

Empty product vials

Contaminated PPE (gloves, etc.)

Spill cleanup materials

Unused or unwanted 1Z105

This waste must be collected in a clearly labeled, sealed container appropriate for chemical

waste. The container should be stored in a designated, secure area within the laboratory, away

from incompatible materials, pending disposal.

**Operational and Disposal Plan
The disposal of 1Z105 should follow a systematic and compliant process.

Step 1: Waste Segregation Do not mix 1Z105 waste with other waste streams, such as regular

trash or biohazardous waste. If 1Z105 has been dissolved in a solvent, the resulting solution

should be disposed of as liquid chemical waste, following your institution's guidelines for

solvent waste.

Step 2: Waste Container Labeling Properly label the chemical waste container with the

following information:

The words "Chemical Waste"

The full chemical name: "1Z105"
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The approximate quantity of waste

The date the waste was first added to the container

The name and contact information for the responsible researcher or laboratory

Step 3: Scheduling Waste Pickup Contact your institution's Environmental Health and Safety

(EHS) department or the designated chemical waste management service to schedule a

pickup. Do not allow chemical waste to accumulate in the laboratory for extended periods.

Step 4: Record Keeping Maintain accurate records of the disposal of 1Z105. This

documentation is essential for laboratory inventory management and regulatory compliance.

Data Presentation
The following table summarizes the key characteristics of 1Z105 relevant to its handling and

disposal.

Property Description Source

Chemical Name 1Z105 [1][2]

Synonyms 1Z-105, 1Z 105 [1]

Physical Form Solid powder [1][2]

Known Use
TLR4/MD2 ligand for research

purposes
[1][2][3][4]

Shipping Classification

Shipped under ambient

temperature as a non-

hazardous chemical

[1]

Storage Conditions

Short term (days to weeks):

Dry, dark, and at 0 - 4°C. Long

term (months to years): -20°C.

[1]

Disposal Recommendation
Treat as chemical waste;

follow institutional guidelines.
General laboratory practice
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Experimental Protocols
As this document focuses on disposal procedures, detailed experimental protocols for the use

of 1Z105 are not included. Researchers should refer to relevant publications and internal

laboratory protocols for methodologies related to its application.[3][5]

Mandatory Visualization
The logical workflow for the proper disposal of 1Z105 is illustrated in the diagram below.

Handling 1Z105
(in accordance with lab safety protocols)

Generation of 1Z105 Waste
(unused product, contaminated items)

Segregate 1Z105 Waste
(do not mix with other waste streams)

Place in a Labeled
Chemical Waste Container

Store Container in a
Designated Secure Area

Schedule Waste Pickup
with EHS

Maintain Disposal Records
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of 1Z105 chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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